Cas no 798540-03-1 (L-Methionine, L-valyl-L-arginyl-L-cysteinyl-)

L-Methionine, L-valyl-L-arginyl-L-cysteinyl- structure
798540-03-1 structure
Product Name:L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
CAS No:798540-03-1
MF:C19H37N7O5S2
MW:507.670981168747
CID:531880
PubChem ID:71402639
Update Time:2025-04-19

L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
    • (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
    • L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-methionine
    • 798540-03-1
    • DTXSID00823599
    • Inchi: 1S/C19H37N7O5S2/c1-10(2)14(20)17(29)24-11(5-4-7-23-19(21)22)15(27)26-13(9-32)16(28)25-12(18(30)31)6-8-33-3/h10-14,32H,4-9,20H2,1-3H3,(H,24,29)(H,25,28)(H,26,27)(H,30,31)(H4,21,22,23)/t11-,12-,13-,14-/m0/s1
    • InChI Key: YQSSCVQSGVEDBB-XUXIUFHCSA-N
    • SMILES: SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C(C)C)N)=O)=O

Computed Properties

  • Exact Mass: 507.22975965g/mol
  • Monoisotopic Mass: 507.22975965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 16
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 241Ų
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